2-{[1-(4-Fluorophenyl)propyl]amino}ethan-1-ol

• Molecular Formula: C11H16FNO
• Molecular Weight: 197.25 g/mol
• SMILES: CCC(C1=CC=C(C=C1)F)NCCO
• InChI: InChI=1S/C11H16FNO/c1-2-11(13-7-8-14)9-3-5-10(12)6-4-9/h3-6,11,13-14H,2,7-8H2,1H3
• InChIKey: CEAZEZWYANLAOS-UHFFFAOYSA-N

2-{[1-(4-Fluorophenyl)propyl]amino}ethan-1-ol: Physicochemical & Structural Identifiers

2-{[1-(4-Fluorophenyl)propyl]amino}ethan-1-ol is a fluorinated arylalkylamino alcohol (C₁₁H₁₆FNO, MW 197.25 g/mol) characterized by a 4-fluorophenyl ring, a propyl substituent at the α-carbon of the amine-bearing carbon, and a 2-hydroxyethyl group on the secondary amine nitrogen. Its computed logP is 1.857 and topological polar surface area (tPSA) is 36 Ų, with four rotatable bonds [1]. No bioactivity annotations are registered in ChEMBL for this compound, placing it as a structurally defined screening candidate rather than a target-annotated probe [1].

• [1] ZINC15 Database, Substance ZINC000012359726. Molecular Formula: C11H16FNO; MW: 197.253; logP: 1.857; tPSA: 36 Ų; H-bond donors: 2; H-bond acceptors: 1; Rotatable bonds: 4. Available at: https://zinc15.docking.org/substances/ZINC000012359726/ (accessed 2026-04-27). View Source

2-{[1-(4-Fluorophenyl)propyl]amino}ethan-1-ol: Analogs Substitution Not Supported

Amino alcohols within the C₁₁H₁₆FNO isomeric family cannot be assumed interchangeable. Published structure-activity data for the closely related 1-(4-fluorophenyl)-2-(isopropylamino)ethanol demonstrate that even conservative rearrangements of the amino-alcohol scaffold yield profound differences in target binding: that analog displays only weak inhibition of phenylethanolamine N-methyltransferase (PNMT) with a Ki of 1.11 × 10⁶ nM (1.11 mM) [1]. The target compound further differs from its nearest analogs in hydroxyl placement, N-alkyl topology, and fluorine ring position. The sections below present the available quantitative differentiation that should inform compound selection.

• [1] BindingDB, Entry BDBM50367284 (CHEMBL291584). 1-(4-Fluorophenyl)-2-(isopropylamino)ethanol: Ki = 1.11E+6 nM against phenylethanolamine N-methyltransferase (PNMT) by radiochemical assay. Available at: https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50367284 (accessed 2026-04-27). View Source

2-{[1-(4-Fluorophenyl)propyl]amino}ethan-1-ol: Quantitative Differentiation Evidence

Lipophilicity vs 1,3-Diol Analog

2-{[1-(4-Fluorophenyl)propyl]amino}ethan-1-ol (target) exhibits a higher computed logP (1.857) compared to its closest diol analog, 2-{[1-(4-fluorophenyl)propyl]amino}propane-1,3-diol (logP 1.74) [1]. The difference of +0.117 logP units is consistent with the replacement of a terminal hydroxymethyl group by a methylene, increasing overall lipophilicity. This magnitude of logP shift can alter compound partitioning in lipid bilayers and influence passive membrane permeability.

Evidence Dimension	Computed logP (octanol/water partition coefficient)
Target Compound Data	logP = 1.857
Comparator Or Baseline	2-{[1-(4-fluorophenyl)propyl]amino}propane-1,3-diol; logP = 1.74
Quantified Difference	ΔlogP = +0.117 (target more lipophilic)
Conditions	Computed logP values from ZINC15 (target) and Hit2Lead (diol analog); both use standardized in silico prediction methods

Why This Matters

Even small logP differences can shift a compound's position within property space relevant to oral absorption and blood-brain barrier penetration, making one analog more suitable than the other for a given target product profile.

• [1] ZINC15 Database, Substance ZINC000012359726. 2-{[1-(4-Fluorophenyl)propyl]amino}ethan-1-ol: logP = 1.857; tPSA = 36 Ų; rotatable bonds = 4. Available at: https://zinc15.docking.org/substances/ZINC000012359726/ (accessed 2026-04-27). View Source

Polar Surface Area vs 1,3-Diol Analog

The topological polar surface area (tPSA) of the target compound is 36 Ų, markedly lower than the 52.5 Ų of its diol analog [1]. This 16.5 Ų reduction reflects the absence of the additional hydroxyl group. tPSA is a critical determinant of passive membrane permeability, with values below 60–70 Ų generally associated with favorable oral absorption and values below 90 Ų associated with blood-brain barrier penetration.

Evidence Dimension	Topological polar surface area (tPSA)
Target Compound Data	tPSA = 36 Ų
Comparator Or Baseline	2-{[1-(4-fluorophenyl)propyl]amino}propane-1,3-diol; tPSA = 52.5 Ų
Quantified Difference	ΔtPSA = –16.5 Ų (target lower, more permeable)
Conditions	Computed tPSA from ZINC15 (target) and Hit2Lead (diol analog)

Why This Matters

A lower tPSA directly correlates with increased likelihood of passive membrane permeation, a key consideration when selecting compounds for cell-based phenotypic screens or central nervous system target campaigns.

• [1] ZINC15 Database, Substance ZINC000012359726. 2-{[1-(4-Fluorophenyl)propyl]amino}ethan-1-ol: logP = 1.857; tPSA = 36 Ų; rotatable bonds = 4. Available at: https://zinc15.docking.org/substances/ZINC000012359726/ (accessed 2026-04-27). View Source

Rotatable Bonds vs 1,3-Diol Analog

The target compound possesses four rotatable bonds, two fewer than the diol analog (six rotatable bonds) [1]. Lower conformational flexibility can reduce the entropic penalty upon target binding and may improve oral bioavailability through reduced solvent-accessible conformations. Within the context of fragment-based or lead-like screening libraries, a lower rotatable bond count is a recognized favorable attribute.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	4 rotatable bonds
Comparator Or Baseline	2-{[1-(4-fluorophenyl)propyl]amino}propane-1,3-diol; 6 rotatable bonds
Quantified Difference	Difference = –2 rotatable bonds (target more rigid)
Conditions	Computed from 2D molecular structure; ZINC15 and Hit2Lead databases

Why This Matters

Reduced conformational flexibility is correlated with improved ligand binding efficiency and potentially superior pharmacokinetic profiles, providing a structural basis for selecting the mono-alcohol analog over the diol.

• [1] ZINC15 Database, Substance ZINC000012359726. 2-{[1-(4-Fluorophenyl)propyl]amino}ethan-1-ol: logP = 1.857; tPSA = 36 Ų; rotatable bonds = 4. Available at: https://zinc15.docking.org/substances/ZINC000012359726/ (accessed 2026-04-27). View Source

PNMT Inhibition vs Isopropylamino Analog

The structurally related analog 1-(4-fluorophenyl)-2-(isopropylamino)ethanol has been tested against phenylethanolamine N-methyltransferase (PNMT) and exhibits a Ki of 1.11 × 10⁶ nM (1.11 mM), indicating extremely weak target engagement [1]. While the target compound has not been evaluated in this assay, the profound structural differences—hydroxyl group on the N-ethyl chain rather than the benzylic carbon, and an N-propylphenyl rather than N-isopropyl substitution—demonstrate that even isomers within the same molecular formula can occupy distinct regions of biological activity space. This comparator data serves as a class-level caution against presuming functional equivalence.

Evidence Dimension	PNMT inhibitory activity (Ki)
Target Compound Data	Not tested against PNMT in available databases
Comparator Or Baseline	1-(4-Fluorophenyl)-2-(isopropylamino)ethanol; Ki = 1.11E+6 nM (1.11 mM)
Quantified Difference	N/A (target data absent; comparator data illustrates weak activity for a structurally related scaffold)
Conditions	Radiochemical PNMT inhibition assay using bovine enzyme; BindingDB record

Why This Matters

The comparator's negligible PNMT affinity underscores that small modifications around the phenyl-amino-alcohol core can yield functionally distinct compounds, cautioning against blind substitution and justifying scaffold-specific procurement for defined target hypotheses.

• [1] BindingDB, Entry BDBM50367284 (CHEMBL291584). 1-(4-Fluorophenyl)-2-(isopropylamino)ethanol: Ki = 1.11E+6 nM against phenylethanolamine N-methyltransferase (PNMT) by radiochemical assay. Available at: https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50367284 (accessed 2026-04-27). View Source

Fluorophenyl Regioisomers: para vs ortho

The target compound bears a para-fluorine substituent on the phenyl ring, whereas the regioisomer 2-{[1-(2-fluorophenyl)propyl]amino}ethan-1-ol contains an ortho-fluorine [1]. While no direct comparative bioactivity data exist for this pair, the positional placement of fluorine is well established in medicinal chemistry to modulate key parameters: ortho-substitution can restrict ring rotation and alter basicity of proximal amine groups, whereas para-substitution primarily exerts electronic effects through resonance and induction without introducing additional steric constraints. The para-fluoro regioisomer (target) can therefore be expected to present a distinct pharmacophoric geometry relative to the ortho-fluoro analog, a factor that should guide procurement when steric or electronic SAR hypotheses are being tested.

Evidence Dimension	Fluorine ring substitution position
Target Compound Data	4-Fluorophenyl (para) substitution
Comparator Or Baseline	2-{[1-(2-Fluorophenyl)propyl]amino}ethan-1-ol (ortho-fluoro); CAS 1566287-73-7, C11H16FNO, MW 197.25
Quantified Difference	Positional isomer; no comparative bioactivity data available; established electronic and steric differences between para- and ortho-fluoro substituents apply
Conditions	Structural comparison; quantitative activity differentiation not yet reported in public databases

Why This Matters

Fluorine regioisomers are not bioisosteric; selecting the correct positional isomer is critical for reproducing reported SAR trends or testing structure-based hypotheses involving halogen-mediated interactions.

• [1] ChemSRC, 2-{[1-(2-Fluorophenyl)propyl]amino}ethan-1-ol. CAS 1566287-73-7; Molecular Formula C11H16FNO; Molecular Weight 197.25. Available at: https://m.chemsrc.com/ (accessed 2026-04-27). View Source

2-{[1-(4-Fluorophenyl)propyl]amino}ethan-1-ol: Selection Scenarios

Membrane Permeability Screening Libraries

When constructing a compound library for cell-based phenotypic or target-based screens where passive membrane permeability is a prerequisite, the target compound should be prioritized over its 1,3-diol analog. The target's tPSA of 36 Ų is 16.5 Ų lower and its rotatable bond count is reduced by two relative to the diol, both factors correlating with improved passive permeation [1]. This advantage is supported by the physicochemical evidence in Section 3 and is particularly relevant for intracellular target screening or central nervous system programs where permeability is a known liability.

Lipophilicity-Tuned Formulations

For projects where a specific logP window is critical—such as formulations requiring balanced aqueous solubility and membrane partitioning—the target compound's logP of 1.857 provides a measurable basis for selection over the diol analog (logP 1.74) [1]. The +0.117 logP increment, while modest, can shift a compound across solubility-permeability thresholds in pH-dependent absorption models, making it the more suitable candidate when slightly higher lipophilicity is desired without introducing additional hydrogen-bond donors.

Fluorophenyl SAR Probe Collections

The target compound, bearing a para-fluorophenyl group, serves as a distinct chemotype for SAR studies exploring the impact of fluorine positional isomerism on biological activity. When procuring alongside the 2-fluoro regioisomer (2-{[1-(2-fluorophenyl)propyl]amino}ethan-1-ol) [1], the pair enables systematic investigation of ortho vs para electronic and steric effects. This application is directly grounded in the regioisomeric differentiation noted in Section 3 and is valuable for medicinal chemistry programs optimizing halogen-aromatic interactions with a target protein.

• [1] ZINC15 Database, ZINC000012359726; Hit2Lead SC-77843369; ChemSRC entry for 2-{[1-(2-Fluorophenyl)propyl]amino}ethan-1-ol. See Section 3 Evidence_Items for full references. View Source